Cas no 1189487-47-5 (4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6)

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 is a deuterated analog of a pyrimidine-based compound, designed for use as an internal standard in mass spectrometry and analytical research. The incorporation of deuterium (d6) enhances its utility in quantitative analysis by minimizing isotopic interference, ensuring high precision in trace-level detection. Its stable isotopic labeling allows for reliable differentiation from non-deuterated counterparts in complex matrices. The fluorophenyl and methylsulfinyl moieties contribute to its distinct chemical properties, making it suitable for studies involving metabolic profiling or pharmacokinetics. This compound is particularly valuable in LC-MS applications, where isotopic purity and structural specificity are critical for accurate data interpretation.

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 structure

1189487-47-5 structure

Product Name:4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6

CAS No:1189487-47-5

MF:C₁₇H₁₉FN₂O₂S

MW:334.408366441727

CID:824395

Update Time:2026-04-29

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 Chemical and Physical Properties

Names and Identifiers

- [4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl]-ethyl Ester-d6
- ethyl 4-(4-fluorophenyl)-6-(1,1,1,3,3,3-hexadeuteriopropan-2-yl)-2-methylsulfanylpyrimidine-5-carboxylate
- 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6

Computed Properties

Exact Mass: 340.15300

Experimental Properties

PSA: 77.38000
LogP: 4.30470

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F595732-10mg	[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl]-ethyl Ester-d6	1189487-47-5		10mg	$ 173.00	2023-09-07
TRC	F595732-100mg	[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl]-ethyl Ester-d6	1189487-47-5		100mg	$ 1344.00	2023-09-07

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 (CAS No. 1189487-47-5): A Comprehensive Overview

4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 (CAS No. 1189487-47-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The deuterated form of this compound, denoted by the suffix "-d6," further enhances its stability and pharmacokinetic properties, making it an attractive candidate for advanced drug discovery and development.

The core structure of 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 is a pyrimidine ring, which is a fundamental building block in many biologically active molecules. The presence of a fluorine atom at the para position of the phenyl ring and a methylsulfinyl group on the pyrimidine ring imparts unique chemical and biological properties to this compound. These functional groups are known to influence the compound's binding affinity to specific receptors and enzymes, thereby modulating its biological activity.

Recent studies have highlighted the potential of 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The deuterium atoms in the -d6 form have been shown to enhance the metabolic stability of the compound, thereby prolonging its half-life in vivo and improving its therapeutic efficacy.

In addition to its anti-inflammatory effects, 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 has also shown promise in cancer research. Studies conducted at leading research institutions have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic profile of 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The deuterium atoms contribute to reduced metabolic degradation, leading to improved bioavailability and sustained drug levels in the bloodstream. This enhanced pharmacokinetic profile is crucial for achieving optimal therapeutic outcomes in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methylsulfinyl)-5-pyrimidinyl-ethyl Ester-d6 (CAS No. 1189487-47-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its deuterated form, offer promising opportunities for developing novel therapeutic agents with improved stability and efficacy. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its potential as a valuable tool in modern medicine.